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This guide provides a comprehensive analysis of the selectivity profile of NSC 228155, a

compound of interest for researchers in cell signaling and drug discovery. While traditionally,

the focus of kinase-targeted compounds has been on their inhibitory activity, NSC 228155
presents a more complex interaction profile, acting as both a kinase activator and a potent

inhibitor of a specific protein-protein interaction. This document summarizes the available

experimental data to offer a clear perspective on its selectivity.

Summary of Kinase and Protein Interactions
NSC 228155 has been primarily characterized as an activator of the Epidermal Growth Factor

Receptor (EGFR) and several other Receptor Tyrosine Kinases (RTKs). Notably, a broad,

publicly available screening panel detailing its inhibitory activity against a wide range of kinases

has not been identified. The compound's most significant inhibitory action reported is against

the KIX-KID protein-protein interaction.

Activating Profile of NSC 228155 against Receptor
Tyrosine Kinases (RTKs)
NSC 228155 has been shown to induce the phosphorylation of several RTKs, indicating an

activating effect. The following table summarizes the RTKs known to be activated by this

compound.
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Target Kinase Effect

EGFR (ErbB1) Activator

ErbB2 (HER2) Transactivation

ErbB3 (HER3) Transactivation

Insulin Receptor (InsR) Transactivation

Insulin-like Growth Factor 1 Receptor (IGF-1R) Transactivation

MER Phosphorylation

ROR1 Phosphorylation

EphA1 Phosphorylation

Inhibitory Profile of NSC 228155
The primary inhibitory activity identified for NSC 228155 is against the interaction between the

KIX domain of CREB-binding protein (CBP) and the kinase-inducible domain (KID) of CREB.

Target IC₅₀

KIX-KID Interaction 0.36 µM[1]

Experimental Protocols
Receptor Tyrosine Kinase (RTK) Phosphorylation Assay
The activation of RTKs by NSC 228155 was assessed using a human phospho-RTK array. This

method allows for the simultaneous detection of the phosphorylation status of multiple RTKs.

Cell Culture and Treatment: Human cancer cell lines (e.g., A431) were cultured to 70-80%

confluency. The cells were then serum-starved for 24 hours to reduce basal levels of kinase

activity. Following serum starvation, the cells were treated with NSC 228155 at a

concentration of 20 µM for 1 hour.

Cell Lysis and Protein Quantification: After treatment, the cells were washed with ice-cold

PBS and lysed using a lysis buffer containing protease and phosphatase inhibitors. The total
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protein concentration in the cell lysates was determined using a BCA protein assay.

Antibody Array Incubation: The phospho-RTK array membranes, which are spotted with

antibodies specific for various RTKs, were blocked with a blocking buffer. An equal amount of

protein from each cell lysate was then incubated with the array membranes overnight at 4°C.

Detection of Phosphorylation: The arrays were washed to remove unbound proteins. A

biotinylated anti-phosphotyrosine antibody was then added to the membranes and incubated

for 2 hours. Following another wash, streptavidin-HRP was added and incubated for 2 hours.

Signal Visualization: The arrays were exposed to a chemiluminescent detection reagent, and

the signals were captured using an X-ray film or a chemiluminescence imaging system. The

intensity of the spots corresponds to the phosphorylation level of the respective RTK.

KIX-KID Interaction Inhibition Assay (AlphaScreen)
The inhibitory effect of NSC 228155 on the KIX-KID interaction was quantified using the

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) technology.

Reagents and Proteins: The assay utilized biotinylated KID peptide, Glutathione S-

transferase (GST)-tagged KIX protein, streptavidin-coated donor beads, and anti-GST-

conjugated acceptor beads.

Assay Procedure: The reaction was performed in a 384-well plate. NSC 228155 at various

concentrations was pre-incubated with the GST-KIX protein.

Complex Formation: The biotinylated KID peptide was then added to the mixture, followed by

the addition of streptavidin-donor beads and anti-GST-acceptor beads. The plate was

incubated in the dark to allow for the formation of the bead-protein complex.

Signal Detection: In the absence of an inhibitor, the interaction between KIX and KID brings

the donor and acceptor beads into close proximity. Upon excitation at 680 nm, the donor

bead releases singlet oxygen, which excites the acceptor bead, leading to light emission at

520-620 nm. In the presence of NSC 228155, the interaction is disrupted, leading to a

decrease in the AlphaScreen signal.
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Data Analysis: The IC₅₀ value, representing the concentration of NSC 228155 required to

inhibit 50% of the KIX-KID interaction, was calculated from the dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15603303?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603303?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/NSC_228155.html
https://www.benchchem.com/product/b15603303#selectivity-profiling-of-nsc-228155-against-other-kinases
https://www.benchchem.com/product/b15603303#selectivity-profiling-of-nsc-228155-against-other-kinases
https://www.benchchem.com/product/b15603303#selectivity-profiling-of-nsc-228155-against-other-kinases
https://www.benchchem.com/product/b15603303#selectivity-profiling-of-nsc-228155-against-other-kinases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

